4-ETHYL-3-(4-ETHYL-5-METHYL-3-THIENYL)-5-[(1-NAPHTHYLMETHYL)SULFANYL]-4H-1,2,4-TRIAZOLE

• IUPAC Name: 4-ethyl-3-(4-ethyl-5-methylthiophen-3-yl)-5-(naphthalen-1-ylmethylsulfanyl)-1,2,4-triazole
• InChI: InChI=1S/C22H23N3S2/c1-4-18-15(3)26-14-20(18)21-23-24-22(25(21)5-2)27-13-17-11-8-10-16-9-6-7-12-19(16)17/h6-12,14H,4-5,13H2,1-3H3
• InChI Key: VMTGURSQSLVAFG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1C2=NN=C(N2CC)SCC3=CC=CC4=CC=CC=C43)C
• Molecular Formula: C22H23N3S2
• Molecular Weight: 393.6 g/mol

Description

4-ETHYL-3-(4-ETHYL-5-METHYL-3-THIENYL)-5-[(1-NAPHTHYLMETHYL)SULFANYL]-4H-1,2,4-TRIAZOLE is a complex organic compound that belongs to the class of triazoles. Triazoles are known for their diverse biological activities and are widely used in pharmaceuticals, agriculture, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ETHYL-3-(4-ETHYL-5-METHYL-3-THIENYL)-5-[(1-NAPHTHYLMETHYL)SULFANYL]-4H-1,2,4-TRIAZOLE typically involves multi-step organic reactions. The process begins with the preparation of the thienyl and naphthyl intermediates, followed by their coupling with the triazole ring. Common reagents used in these reactions include ethyl bromide, methyl iodide, and various sulfur-containing compounds. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactors where the reaction conditions are meticulously controlled. The use of automated systems for monitoring temperature, pressure, and reactant concentrations is crucial to maintain consistency and quality. Purification steps such as recrystallization and chromatography are employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

4-ETHYL-3-(4-ETHYL-5-METHYL-3-THIENYL)-5-[(1-NAPHTHYLMETHYL)SULFANYL]-4H-1,2,4-TRIAZOLE undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the sulfur atom, using reagents like sodium hydride.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically conducted at room temperature or slightly elevated temperatures.

Reduction: Lithium aluminum hydride; usually performed under an inert atmosphere to prevent unwanted side reactions.

Substitution: Sodium hydride; reactions are often carried out in aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols or sulfides.

Scientific Research Applications

4-ETHYL-3-(4-ETHYL-5-METHYL-3-THIENYL)-5-[(1-NAPHTHYLMETHYL)SULFANYL]-4H-1,2,4-TRIAZOLE has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an antimicrobial or antifungal agent.

Medicine: Explored for its therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-ETHYL-3-(4-ETHYL-5-METHYL-3-THIENYL)-5-[(1-NAPHTHYLMETHYL)SULFANYL]-4H-1,2,4-TRIAZOLE involves its interaction with various molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or altering their function. The sulfur-containing moiety is particularly important for its biological activity, as it can form covalent bonds with target proteins, leading to changes in their structure and function.

Comparison with Similar Compounds

Similar Compounds

• 4-METHYL-3-THIOSEMICARBAZIDE
• 4-PHENYLTHIOSEMICARBAZIDE
• 4-(2,4-DIMETHYLPHENYL)-3-THIOSEMICARBAZIDE

Uniqueness

Compared to these similar compounds, 4-ETHYL-3-(4-ETHYL-5-METHYL-3-THIENYL)-5-[(1-NAPHTHYLMETHYL)SULFANYL]-4H-1,2,4-TRIAZOLE is unique due to its specific structural features, such as the presence of both thienyl and naphthyl groups. These structural elements contribute to its distinct chemical and biological properties, making it a valuable compound for various applications.